Cas no 1353946-10-7 (2-(((Piperidin-3-ylmethyl)amino)methyl)benzonitrile hydrochloride)

• Product Name: 2-(((Piperidin-3-ylmethyl)amino)methyl)benzonitrile hydrochloride
• CAS No: 1353946-10-7
• MF: C₁₄H₂₀ClN₃
• MW: 265.781702041626
• CID: 2091138
• PubChem ID: 71302442
• Update Time: 2025-10-31

2-(((Piperidin-3-ylmethyl)amino)methyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(((Piperidin-3-ylmethyl)amino)methyl)benzonitrile hydrochloride
• SB44173
• 2-{[(Piperidin-3-ylmethyl)-amino]-methyl}-benzonitrile hydrochloride
• DB-239722
• 1353946-10-7
• 2-[(piperidin-3-ylmethylamino)methyl]benzonitrile;hydrochloride
• 2-(((Piperidin-3-ylmethyl)amino)methyl)benzonitrilehydrochloride
• AKOS024464277

• MDL： MFCD21098524
• Inchi： 1S/C14H19N3.ClH/c15-8-13-5-1-2-6-14(13)11-17-10-12-4-3-7-16-9-12;/h1-2,5-6,12,16-17H,3-4,7,9-11H2;1H
• InChI Key： GHQVBAKIVWSLPL-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(CNCC2C=CC=CC=2C#N)C1

Computed Properties

• Exact Mass: 265.1345753g/mol
• Monoisotopic Mass: 265.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8Ų

Additional information on 2-(((Piperidin-3-ylmethyl)amino)methyl)benzonitrile hydrochloride

Comprehensive Overview of 2-(((Piperidin-3-ylmethyl)amino)methyl)benzonitrile hydrochloride (CAS No. 1353946-10-7)

2-(((Piperidin-3-ylmethyl)amino)methyl)benzonitrile hydrochloride (CAS No. 1353946-10-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This piperidine derivative is characterized by its unique molecular structure, which includes a benzonitrile moiety and a piperidin-3-ylmethyl group. The compound's hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

In recent years, the demand for piperidine-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 2-(((Piperidin-3-ylmethyl)amino)methyl)benzonitrile hydrochloride for its potential role as a pharmacological intermediate. Its structural features suggest possible interactions with central nervous system (CNS) targets, aligning with current trends in neuroscience and neurodegenerative disease research. This compound's molecular scaffold is also being explored for its applicability in designing small-molecule inhibitors, a hot topic in oncology and immunology.

The synthesis of 2-(((Piperidin-3-ylmethyl)amino)methyl)benzonitrile hydrochloride involves multi-step organic reactions, including reductive amination and nucleophilic substitution. Its CAS No. 1353946-10-7 serves as a unique identifier in chemical databases, facilitating seamless collaboration among global researchers. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with rigorous pharmaceutical standards.

From an industrial perspective, this compound aligns with the growing focus on precision medicine and targeted therapies. Its benzonitrile component is known to contribute to binding affinity in enzyme inhibition, a property highly sought after in kinase inhibitor development. Additionally, the piperidine ring is a common motif in FDA-approved drugs, underscoring its relevance in modern drug design pipelines.

Environmental and safety considerations are paramount when handling 2-(((Piperidin-3-ylmethyl)amino)methyl)benzonitrile hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe usage. The compound's stability under varying pH conditions makes it suitable for in vitro studies, further expanding its utility in high-throughput screening platforms.

As the scientific community continues to explore piperidine derivatives, 2-(((Piperidin-3-ylmethyl)amino)methyl)benzonitrile hydrochloride stands out for its structural adaptability and potential therapeutic applications. Its inclusion in chemical libraries for virtual screening reflects its importance in computational chemistry and AI-driven drug discovery, two rapidly evolving fields that dominate contemporary research discussions.

In summary, 2-(((Piperidin-3-ylmethyl)amino)methyl)benzonitrile hydrochloride (CAS No. 1353946-10-7) represents a promising compound at the intersection of medicinal chemistry and biotechnology. Its multifaceted applications, from CNS drug development to enzyme modulation, position it as a subject of ongoing investigation and innovation. Researchers and industry professionals alike are encouraged to monitor advancements related to this high-value chemical entity as it continues to shape the future of therapeutic interventions.